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Compound of Interest

Compound Name: Ro 64-0802

Cat. No.: B1663640 Get Quote

An in-depth examination of the synonyms, alternative names, mechanism of action, and

methods for the characterization of the potent neuraminidase inhibitor, Ro 64-0802.

This technical guide provides a detailed overview of Ro 64-0802, a crucial antiviral compound

in the fight against influenza. Primarily targeting researchers, scientists, and drug development

professionals, this document consolidates key information on its nomenclature, biological

activity, and the experimental protocols used for its evaluation.

Synonyms and Alternative Names
Ro 64-0802 is widely recognized in scientific literature under several names. It is the active

metabolite of the prodrug Oseltamivir (marketed as Tamiflu®).[1][2][3] The ester prodrug,

Oseltamivir phosphate (Ro 64-0796 or GS 4104), is rapidly hydrolyzed in the body to yield the

active form, Ro 64-0802.[2][3]

A comprehensive list of its synonyms and identifiers is provided below:
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Category Name/Identifier

Research Code Ro 64-0802[4][5]

GS 4071[4][6]

Chemical Name

(3R,4R,5S)-4-(Acetylamino)-5-amino-3-(1-

ethylpropoxy)-1-cyclohexene-1-carboxylic

acid[4]

Systematic Name
(3R,4R,5S)-4-acetamido-5-amino-3-(pentan-3-

yloxy)cyclohex-1-ene-1-carboxylic acid[5]

Common Name Oseltamivir carboxylate[7][8]

Oseltamivir acid[5][7]

Oseltamivir free acid[5]

CAS Registry No. 187227-45-8[5]

Prodrug Name Oseltamivir (Ro 64-0796, GS 4104)[1][9]

Mechanism of Action: Inhibition of Viral
Neuraminidase
Ro 64-0802 exerts its antiviral effect by potently and selectively inhibiting the neuraminidase

(NA) enzyme of influenza A and B viruses.[3][8] Neuraminidase is a glycoprotein on the surface

of the influenza virus that is essential for the release of newly formed virus particles from

infected host cells. By cleaving terminal sialic acid residues from glycoconjugates on the cell

surface, neuraminidase prevents the aggregation of new virions and facilitates their spread to

other cells.[9]

Ro 64-0802 acts as a transition-state analog inhibitor of the neuraminidase enzyme.[2] It binds

to the active site of the enzyme, preventing it from cleaving sialic acid and thereby halting the

release of progeny virions.[9] This mechanism effectively traps the viruses on the surface of the

infected cell, preventing the infection of new cells and thus limiting the progression of the

infection.
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Below is a diagram illustrating the role of neuraminidase in the influenza virus life cycle and the

inhibitory action of Ro 64-0802.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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